Cas no 1011361-36-6 (1-(3-methoxyphenyl)cyclopentan-1-amine)

1-(3-Methoxyphenyl)cyclopentan-1-amine is a cyclopentylamine derivative featuring a 3-methoxyphenyl substituent at the 1-position. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both the cyclopentylamine core and the methoxy-substituted aromatic ring provides opportunities for structural modifications, making it valuable for medicinal chemistry applications. Its well-defined structure allows for precise functionalization, enabling the synthesis of targeted compounds with potential biological activity. The compound's stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Its molecular framework may contribute to interactions with biological targets, suggesting possible applications in CNS-related research.

1-(3-methoxyphenyl)cyclopentan-1-amine structure

1011361-36-6 structure

Product Name:1-(3-methoxyphenyl)cyclopentan-1-amine

CAS No:1011361-36-6

MF:C₁₂H₁₇NO

MW:191.269483327866

MDL:MFCD11049196

CID:4558984

PubChem ID:25801736

Update Time:2025-07-02

1-(3-methoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-Methoxyphenyl)cyclopentanamine
- 1-(3-methoxyphenyl)cyclopentan-1-amine
- 1-(3-METHOXYPHENYL)-CYCLOPENTANAMINE
- MDL： MFCD11049196
- Inchi： 1S/C12H17NO/c1-14-11-6-4-5-10(9-11)12(13)7-2-3-8-12/h4-6,9H,2-3,7-8,13H2,1H3
- InChI Key： RXAGLWIEYMKKCU-UHFFFAOYSA-N
- SMILES： C1(C2=CC=CC(OC)=C2)(N)CCCC1

Computed Properties

Exact Mass: 191.131014g/mol
Monoisotopic Mass: 191.131014g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 191.27g/mol
XLogP3: 1.8
Topological Polar Surface Area: 35.2Å²

1-(3-methoxyphenyl)cyclopentan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D778190-1g	1-(3-Methoxyphenyl)cyclopentanamine	1011361-36-6	95%	1g	$1650	2024-07-20
Enamine	EN300-336210-0.05g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		0.05g	$851.0	2023-09-03
Enamine	EN300-336210-0.1g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		0.1g	$892.0	2023-09-03
Enamine	EN300-336210-0.25g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		0.25g	$933.0	2023-09-03
Enamine	EN300-336210-0.5g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		0.5g	$974.0	2023-09-03
Enamine	EN300-336210-1.0g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		1g	$0.0	2023-06-07
Enamine	EN300-336210-2.5g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		2.5g	$1988.0	2023-09-03
Enamine	EN300-336210-5.0g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		5.0g	$2485.0	2023-02-23
Enamine	EN300-336210-10.0g	1-(3-methoxyphenyl)cyclopentan-1-amine	1011361-36-6		10.0g	$3683.0	2023-02-23
eNovation Chemicals LLC	D778190-1g	1-(3-Methoxyphenyl)cyclopentanamine	1011361-36-6	95%	1g	$1650	2025-02-20